Cas no 96612-95-2 (Thiomorpholine-3-carboxylic acid hydrochloride)

• Product Name: Thiomorpholine-3-carboxylic acid hydrochloride
• CAS No: 96612-95-2
• MF: C₅H₁₀ClNO₂S
• MW: 183.656399250031
• MDL: MFCD08436167
• CID: 800447
• PubChem ID: 44890846
• Update Time: 2025-11-02

Thiomorpholine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine-3-carboxylic acid hydrochloride
• 3-Thiomorpholinecarboxylicacid, hydrochloride (1:1)
• 3-Thiomorpholinecarboxylic acid, hydrochloride (9CI)
• 3-Thiomorpholinecarboxylic acid, hydrochloride, (±)- (ZCI)
• THIOMORPHOLINE-3-CARBOXYLICACIDHYDROCHLORIDE
• 96612-95-2
• Thiomorpholine-3-carboxylic acid hydrochloride 97%
• Thiomorpholine-3-carboxylic acid HCl
• AKOS006222259
• DS-0961
• SB38236
• MFCD08436167
• thiomorpholine-3-carboxylic acid;hydrochloride
• Thiomorpholine-3-carboxylic acid, HCl
• SB40329
• CS-0137001

• MDL： MFCD08436167
• Inchi： 1S/C5H9NO2S.ClH/c7-5(8)4-3-9-2-1-6-4;/h4,6H,1-3H2,(H,7,8);1H
• InChI Key： MDEBHEMVODXCAC-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CSCCN1)O

Computed Properties

• Exact Mass: 183.01200
• Monoisotopic Mass: 183.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 356.1℃ at 760 mmHg
• PSA: 74.63000
• LogP: 0.90680

Thiomorpholine-3-carboxylic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Thiomorpholine-3-carboxylic acid hydrochloride

Comprehensive Overview of Thiomorpholine-3-carboxylic acid hydrochloride (CAS No. 96612-95-2)

Thiomorpholine-3-carboxylic acid hydrochloride (CAS No. 96612-95-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique thiomorpholine core and carboxylic acid functionality, has garnered significant attention due to its potential applications in drug discovery and material science. The hydrochloride salt form enhances its solubility, making it a preferred choice for experimental studies.

In recent years, the demand for Thiomorpholine-3-carboxylic acid hydrochloride has surged, driven by its role in the development of novel therapeutic agents. Researchers are particularly interested in its structural versatility, which allows for modifications to optimize pharmacokinetic properties. The compound’s heterocyclic framework is a key feature, enabling interactions with biological targets such as enzymes and receptors. This aligns with current trends in precision medicine and targeted drug delivery, topics frequently searched in academic and industrial circles.

The synthesis of Thiomorpholine-3-carboxylic acid hydrochloride involves multi-step organic reactions, often starting from readily available precursors like morpholine derivatives. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing common challenges in scaling up production. These innovations resonate with the growing emphasis on green chemistry and sustainable manufacturing, which are hot topics in scientific communities.

Analytical characterization of Thiomorpholine-3-carboxylic acid hydrochloride typically employs HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent quality standards, a critical factor for its use in GMP-certified facilities. The compound’s stability under various conditions has also been a subject of study, as it impacts storage and handling protocols—a concern frequently raised in online forums and technical discussions.

Beyond pharmaceuticals, Thiomorpholine-3-carboxylic acid hydrochloride finds applications in agrochemicals and functional materials. Its ability to act as a ligand or building block in metal-organic frameworks (MOFs) has opened new avenues in material science. This interdisciplinary relevance makes it a recurring keyword in searches related to advanced materials and catalysis.

In summary, Thiomorpholine-3-carboxylic acid hydrochloride (CAS No. 96612-95-2) exemplifies the intersection of chemistry and innovation. Its adaptability to cutting-edge research trends, coupled with rigorous quality control, positions it as a valuable asset in both academic and industrial settings. As interest in custom synthesis and high-value intermediates grows, this compound is poised to remain a focal point in scientific discourse.